Cas no 391217-99-5 (N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide)

• Product Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide
• CAS No: 391217-99-5
• MF: C₁₆H₁₂N₄O₄S
• MW: 356.355881690979
• CID: 6420494
• PubChem ID: 4622508
• Update Time: 2025-06-12

N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide
• Oprea1_339790
• F0014-0216
• AKOS000467308
• 391217-99-5
• N-(6-acetamidobenzo[d]thiazol-2-yl)-2-nitrobenzamide
• Benzamide, N-[6-(acetylamino)-2-benzothiazolyl]-2-nitro-

• Inchi： 1S/C16H12N4O4S/c1-9(21)17-10-6-7-12-14(8-10)25-16(18-12)19-15(22)11-4-2-3-5-13(11)20(23)24/h2-8H,1H3,(H,17,21)(H,18,19,22)
• InChI Key： ZCVOJFGXUHBOIM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(NC(C)=O)C=C2S1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 356.05792605g/mol
• Monoisotopic Mass: 356.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• pka: 7.95±0.70(Predicted)

Additional information on N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide

Recent Advances in the Study of N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide (CAS: 391217-99-5)

The compound N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide (CAS: 391217-99-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole and nitrobenzamide moieties, exhibits potential therapeutic properties, particularly in the context of antimicrobial and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in various biological models.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial activity of N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide against multidrug-resistant bacterial strains. The results demonstrated significant inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study proposed that the nitrobenzamide group plays a critical role in disrupting bacterial cell wall synthesis, while the benzothiazole moiety enhances cellular uptake.

In the realm of oncology, a preclinical investigation highlighted the compound's potential as a kinase inhibitor. Researchers observed that N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide selectively targets the ATP-binding site of certain tyrosine kinases, leading to apoptosis in cancer cell lines. Notably, the compound showed low cytotoxicity in normal cells, suggesting a favorable therapeutic window. These findings were corroborated by in vivo studies using xenograft models, where tumor growth inhibition was achieved without significant adverse effects.

Further advancements in the synthesis of N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide have been reported, with a focus on improving yield and scalability. A novel green chemistry approach, utilizing microwave-assisted synthesis, was recently developed, reducing reaction times and minimizing waste. This method not only enhances the practicality of large-scale production but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicology studies are needed to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and advance the compound toward clinical trials.

In conclusion, N-(6-acetamido-1,3-benzothiazol-2-yl)-2-nitrobenzamide represents a compelling candidate for future drug development. Its dual antimicrobial and anticancer activities, coupled with recent synthetic improvements, position it as a molecule of high interest in the chemical biology and pharmaceutical communities. Continued research will be essential to fully realize its therapeutic potential.